3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate

• IUPAC Name: 3-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]propyl benzoate
• InChI: InChI=1S/C17H16N2O4S/c20-17(13-7-2-1-3-8-13)23-12-6-11-18-16-14-9-4-5-10-15(14)24(21,22)19-16/h1-5,7-10H,6,11-12H2,(H,18,19)
• InChI Key: WRQJHPAROVMZAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate, also known as DBIBB, is a chemical compound that has gained attention in the scientific community due to its potential use as a biological probe. DBIBB is a derivative of benzisothiazolone, which is a heterocyclic compound that has been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate involves its selective binding to FKBP12. This binding leads to the inhibition of the activity of FKBP12, which in turn affects the biological processes that this protein is involved in. The exact mechanism by which 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate inhibits the activity of FKBP12 is still under investigation.
Biochemical and Physiological Effects:
3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate can inhibit the activity of FKBP12 in a dose-dependent manner. In addition, 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate has been shown to have anti-inflammatory effects in animal models of inflammation. However, the exact physiological effects of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate are still under investigation.

Advantages and Limitations for Lab Experiments

3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate has several advantages for use in lab experiments. It is a highly selective probe that can be used to study the biological functions of FKBP12 with high specificity. In addition, 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate is relatively easy to synthesize, which makes it a cost-effective probe for use in lab experiments. However, one limitation of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the use of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate as a biological probe. One potential application is in the study of the role of FKBP12 in various diseases, including cancer and neurological disorders. In addition, 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate could be used to study the molecular mechanisms of action of other immunophilin family proteins. Finally, the development of more soluble derivatives of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate could expand its potential use in a wider range of experimental settings.

Synthesis Methods

3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate can be synthesized through a multi-step process. The first step involves the reaction of 2-aminobenzisothiazolone with acryloyl chloride to form 2-(acryloyl)benzisothiazolone. This compound is then reacted with N-(3-aminopropyl)benzamide to form 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate.

Scientific Research Applications

3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate has been shown to have potential use as a biological probe due to its ability to selectively bind to a specific protein target. This protein target is known as FKBP12, which is a member of the immunophilin family of proteins. FKBP12 has been shown to be involved in various biological processes, including protein folding, cell signaling, and gene expression. By selectively binding to FKBP12, 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl benzoate can be used to study the biological functions of this protein.